Cas no 2172534-44-8 (4-bromo-1-methyl-3-{(propan-2-yl)aminomethyl}-1H-indole-2-carbonitrile)

• Product Name: 4-bromo-1-methyl-3-{(propan-2-yl)aminomethyl}-1H-indole-2-carbonitrile
• CAS No: 2172534-44-8
• MF: C₁₄H₁₆BrN₃
• MW: 306.20094203949
• CID: 6283533
• PubChem ID: 165589736
• Update Time: 2025-05-23

4-bromo-1-methyl-3-{(propan-2-yl)aminomethyl}-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-3-{(propan-2-yl)aminomethyl}-1H-indole-2-carbonitrile
• EN300-1591518
• 2172534-44-8
• 4-bromo-1-methyl-3-{[(propan-2-yl)amino]methyl}-1H-indole-2-carbonitrile

• Inchi： 1S/C14H16BrN3/c1-9(2)17-8-10-13(7-16)18(3)12-6-4-5-11(15)14(10)12/h4-6,9,17H,8H2,1-3H3
• InChI Key： SZNNQJVNYRDTRW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(=C(C#N)N2C)CNC(C)C

Computed Properties

• Exact Mass: 305.05276g/mol
• Monoisotopic Mass: 305.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.8Ų

Additional information on 4-bromo-1-methyl-3-{(propan-2-yl)aminomethyl}-1H-indole-2-carbonitrile

4-Bromo-1-Methyl-3-{(Propan-2-Yl)Aminomethyl}-1H-Indole-2-Carbonitrile: A Comprehensive Overview

4-Bromo-1-Methyl-3-{(Propan-2-Yl)Aminomethyl}-1H-Indole-2-Carbonitrile, identified by the CAS number 2172534-44-8, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of indole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a bromine atom, a methyl group, and a propan-2-yl amino methyl group, all attached to the indole ring system. The presence of these substituents imparts specific electronic and steric properties, making it a valuable compound for synthetic chemistry and drug discovery.

The indole moiety is a fundamental structure in many bioactive compounds, including alkaloids and pharmaceutical agents. The substitution pattern in 4-bromo, 1-methyl, and 3-(propan-2-ylaminomethyl) positions significantly influences the compound's reactivity and functionality. Recent studies have highlighted the role of such substituted indoles in modulating enzyme activities, particularly in kinase inhibitors and other therapeutic agents. For instance, researchers have explored the potential of this compound as a lead molecule in the development of anticancer drugs due to its ability to target specific cellular pathways.

The synthesis of 4-bromo-1-methyl-3-(propan-2-y laminomethyl)-indole-carbonitrile involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. The introduction of the bromine atom at the 4-position is typically achieved through electrophilic aromatic substitution, while the methyl group at position 1 can be introduced via alkylation or methylation reactions. The propan-2-y lamine moiety at position 3 is often incorporated through reductive amination or similar techniques, ensuring high regioselectivity.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its ability to act as a versatile building block in organic synthesis has made it a valuable intermediate in the construction of more complex molecules. For example, recent advancements in medicinal chemistry have utilized this compound as a precursor for developing novel antibiotics and antiviral agents. Additionally, its unique electronic properties make it a candidate for applications in materials science, such as in the development of organic semiconductors or advanced materials for energy storage.

The biological activity of 4-bromo-1-methyl-3-(propan-2-y laminomethyl)-indole strong>-< strong >carbonitrile strong > has been extensively studied using various in vitro and in vivo models. Experimental data indicate that this compound exhibits potent inhibitory effects on certain enzymes associated with inflammatory diseases and neurodegenerative disorders. Furthermore, its ability to cross cellular membranes suggests potential utility in drug delivery systems.

In conclusion, < strong >4-bromo strong > -< strong >1-methyl strong > -< strong >3-(propan - 2 - y laminom ethyl ) strong > -< strong >indole strong > -< strong >carbonitrile strong > represents a significant advancement in the field of organic chemistry. Its versatile structure and diverse applications underscore its importance as a research tool and potential therapeutic agent. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.